Cas no 1638759-47-3 (1h-pyrazole- 5-ethyl,4-fluoro-3-methanamine)

• Product Name: 1h-pyrazole- 5-ethyl,4-fluoro-3-methanamine
• CAS No: 1638759-47-3
• MF: C₆H₁₀FN₃
• MW: 143.162104129791
• CID: 5151827
• Update Time: 2026-03-03

1h-pyrazole- 5-ethyl,4-fluoro-3-methanamine Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-4-fluoro-1H-pyrazol-3-yl)methanamine
• 1h-pyrazole- 5-ethyl,4-fluoro-3-methanamine

• Inchi： 1S/C6H10FN3/c1-2-4-6(7)5(3-8)10-9-4/h2-3,8H2,1H3,(H,9,10)
• InChI Key： CMZJWMHWBFQNEG-UHFFFAOYSA-N
• SMILES： C(C1C(F)=C(CC)NN=1)N

Additional information on 1h-pyrazole- 5-ethyl,4-fluoro-3-methanamine

1H-Pyrazole-5-Ethyl,4-Fluoro-3-Methanamine (CAS No. 1638759-47-3): A Comprehensive Overview

The compound 1H-pyrazole-5-ethyl,4-fluoro-3-methanamine (CAS No. 1638759-47-3) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyrazole family, a class of five-membered rings containing two nitrogen atoms. The presence of substituents such as an ethyl group at position 5, a fluoro group at position 4, and a methanamine group at position 3 imparts unique electronic and steric properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the antimicrobial properties of 1H-pyrazole derivatives, including CAS No. 1638759-47-3. Researchers have demonstrated that these compounds exhibit potent activity against a wide range of bacterial and fungal pathogens. The fluoro substituent at position 4 plays a crucial role in enhancing the compound's lipophilicity, which improves its ability to penetrate microbial cell membranes and disrupt their functions.

In addition to its antimicrobial effects, 1H-pyrazole-5-ethyl,4-fluoro-3-methanamine has shown promise in the field of cancer therapy. Preclinical studies indicate that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. The methanamine group at position 3 contributes to the molecule's ability to interact with key oncogenic proteins, making it a potential candidate for drug development.

The synthesis of CAS No. 1638759-47-3 involves a multi-step process that typically begins with the preparation of pyrazole derivatives through cyclization reactions. The introduction of substituents such as ethyl and fluoro groups is achieved through nucleophilic substitution or electrophilic aromatic substitution techniques. The final step involves the attachment of the methanamine group, which is critical for achieving the desired biological activity.

From an environmental perspective, 1H-pyrazole derivatives like CAS No. 1638759-47-3 are being evaluated for their biodegradability and eco-toxicological effects. Initial findings suggest that these compounds exhibit moderate biodegradation rates under aerobic conditions, which is a positive indication for their sustainable use in industrial and agricultural applications.

In conclusion, 1H-pyrazole-5-Ethyl,4-fluoro-3-methanamine (CAS No. 1638759-47-3) is a versatile compound with diverse applications in medicine, agriculture, and materials science. Its unique chemical structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds great potential for addressing some of the most pressing challenges in modern science.